Cas no 1895447-26-3 (1H-Indole, 2-(2-chloroethyl)-)
1H-Indole, 2-(2-chloroethyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Indole, 2-(2-chloroethyl)-
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- Inchi: 1S/C10H10ClN/c11-6-5-9-7-8-3-1-2-4-10(8)12-9/h1-4,7,12H,5-6H2
- InChI Key: NEZHFDYSPOQCRP-UHFFFAOYSA-N
- SMILES: N1C2=C(C=CC=C2)C=C1CCCl
1H-Indole, 2-(2-chloroethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-367730-1.0g |
2-(2-chloroethyl)-1H-indole |
1895447-26-3 | 1.0g |
$1150.0 | 2023-03-02 | ||
| Enamine | EN300-367730-2.5g |
2-(2-chloroethyl)-1H-indole |
1895447-26-3 | 2.5g |
$2384.0 | 2023-03-02 | ||
| Enamine | EN300-367730-5.0g |
2-(2-chloroethyl)-1H-indole |
1895447-26-3 | 5.0g |
$3018.0 | 2023-03-02 | ||
| Enamine | EN300-367730-10.0g |
2-(2-chloroethyl)-1H-indole |
1895447-26-3 | 10.0g |
$3795.0 | 2023-03-02 |
1H-Indole, 2-(2-chloroethyl)- Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on 1H-Indole, 2-(2-chloroethyl)-
Comprehensive Guide to 1H-Indole, 2-(2-chloroethyl)- (CAS No. 1895447-26-3): Properties, Applications, and Market Insights
1H-Indole, 2-(2-chloroethyl)- (CAS No. 1895447-26-3) is a specialized organic compound belonging to the indole family, which has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining an indole core with a 2-chloroethyl substituent, making it a versatile intermediate in synthetic chemistry. Researchers and industries are increasingly exploring its potential due to its role in developing novel bioactive molecules.
The chemical properties of 1H-Indole, 2-(2-chloroethyl)- include a molecular weight of approximately 193.65 g/mol and a distinct reactivity profile. Its chloroethyl group enables nucleophilic substitution reactions, which are critical for creating derivatives with enhanced biological activity. This compound is typically a solid at room temperature, with moderate solubility in organic solvents like dichloromethane and ethanol, making it suitable for laboratory-scale synthesis.
One of the most prominent applications of 1H-Indole, 2-(2-chloroethyl)- is in the pharmaceutical industry, where it serves as a key building block for drug discovery. Indole derivatives are known for their presence in many FDA-approved drugs, particularly in treatments targeting neurological disorders and anti-inflammatory conditions. Recent studies highlight its potential in developing serotonin receptor modulators, a hot topic in mental health research. With the rising global focus on mental wellness, this compound’s relevance continues to grow.
In agrochemicals, 1H-Indole, 2-(2-chloroethyl)- is investigated for its role in synthesizing plant growth regulators and eco-friendly pesticides. The demand for sustainable agricultural solutions has surged, aligning with trends like green chemistry and reduced environmental impact. Researchers are optimizing its derivatives to enhance crop yield while minimizing toxicity, addressing pressing concerns in food security.
The market dynamics for 1H-Indole, 2-(2-chloroethyl)- reflect its niche but expanding role. Suppliers and manufacturers are scaling up production to meet the needs of academic and industrial labs. Pricing trends indicate steady growth, driven by its utility in high-value research. Companies specializing in fine chemicals and custom synthesis are actively listing this compound, catering to global demand.
From a regulatory standpoint, 1H-Indole, 2-(2-chloroethyl)- is handled under standard laboratory safety protocols. While not classified as hazardous under major regulatory frameworks, proper storage and handling are recommended to ensure stability. Material Safety Data Sheets (MSDS) provide detailed guidelines for users, emphasizing its safe use in controlled environments.
Innovations in synthetic methodologies are further propelling interest in this compound. Techniques like microwave-assisted synthesis and catalysis are being explored to improve yield and reduce waste. Such advancements align with the broader shift toward sustainable chemical processes, a priority for modern R&D.
For researchers sourcing 1H-Indole, 2-(2-chloroethyl)-, verifying purity (typically ≥95% by HPLC) and supplier reliability is crucial. Reputable vendors offer certificates of analysis (CoA) and technical support, ensuring consistency in experimental outcomes. The compound’s availability in milligram to kilogram quantities facilitates both small-scale studies and pilot projects.
Looking ahead, the trajectory for 1H-Indole, 2-(2-chloroethyl)- appears promising. Its dual utility in life sciences and materials science positions it as a compound of enduring value. As interdisciplinary research expands, this indole derivative is poised to play a pivotal role in next-generation scientific breakthroughs.
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